Cas no 763094-12-8 (3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde)

• Product Name: 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• CAS No: 763094-12-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5454900
• PubChem ID: 2087618
• Update Time: 2025-05-28

3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• SR-01000055627
• AB00619933-02
• SMR000385377
• CHEMBL1464466
• AKOS030687143
• 3-ethoxy-4-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• MLS001018861
• Z25620688
• 3-ethoxy-4-({7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methoxy)benzaldehyde
• 763094-12-8
• SR-01000055627-1
• HMS2732L11
• EN300-26603416
• 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

• Inchi： 1S/C19H18N2O4/c1-3-24-17-8-14(11-22)5-6-16(17)25-12-15-9-19(23)21-10-13(2)4-7-18(21)20-15/h4-11H,3,12H2,1-2H3
• InChI Key： QXOVATPYISGVMI-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC(=O)N3C=C(C)C=CC3=N2)C(OCC)=C1

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.3±60.0 °C(Predicted)
• pka: 2.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

Recent Advances in the Study of 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde (CAS: 763094-12-8)

The compound 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde (CAS: 763094-12-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrido[1,2-a]pyrimidin-2-yl scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde exhibits potent inhibitory activity against p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized a combination of molecular docking simulations and in vitro assays to confirm the compound's binding affinity and specificity, paving the way for its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's synthetic accessibility and structural modifications. A team of researchers from the University of Cambridge reported an improved synthetic route for 763094-12-8 in *Organic Letters* (2024), highlighting a more efficient and scalable method that reduces the number of steps and increases overall yield. This advancement is crucial for facilitating further pharmacological studies and potential large-scale production. The study also identified several derivatives with enhanced bioavailability and reduced cytotoxicity, which could lead to the development of next-generation therapeutics.

Furthermore, preclinical evaluations of 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde have revealed its potential in oncology. A recent *Cancer Research* publication (2024) demonstrated that the compound exhibits antiproliferative effects in certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The study employed transcriptomic and proteomic analyses to uncover the underlying molecular mechanisms, suggesting that the compound induces apoptosis via the inhibition of key survival kinases. These findings position 763094-12-8 as a promising candidate for further investigation in targeted cancer therapies.

Despite these encouraging results, challenges remain in the clinical translation of 3-Ethoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde. Issues such as pharmacokinetic optimization, potential off-target effects, and formulation stability need to be addressed in future studies. However, the collective progress in understanding this compound's biological activities and synthetic improvements underscores its potential as a valuable tool in drug discovery and development. Continued research efforts are expected to further elucidate its therapeutic applications and expand its utility in the chemical biology and pharmaceutical fields.